N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C26H21N3OS/c1-17-13-23-24(14-18(17)2)31-26(28-23)29(16-19-7-6-12-27-15-19)25(30)22-11-5-9-20-8-3-4-10-21(20)22/h3-15H,16H2,1-2H3
• InChI Key: DWGSYRYPQNTOBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H21N3OS
• Molecular Weight: 423.5 g/mol

Description

N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide, commonly known as DM-PN, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DM-PN is a fluorescent probe that is widely used to detect and measure the activity of various enzymes and proteins in biological systems.

Scientific Research Applications

Synthetic Chemistry Applications

The compound has been implicated in synthetic chemistry research focusing on the development of novel organic compounds with potential therapeutic or material applications. For example, the synthesis and characterization of related compounds have been described, highlighting methodologies for creating complex molecules that can serve as building blocks for further chemical transformations or as potential drug candidates (Reinhoudt & Kouwenhoven, 1972), (Nagarajaiah & Begum, 2015).

Material Science

In material science, the compound and its derivatives are explored for their potential in creating new materials with unique properties. Research into the synthesis of related compounds has led to developments in fluorescent probes and materials that could have applications in sensing, imaging, and electronics. Studies demonstrate the creation of reaction-based fluorescent probes with high selectivity and sensitivity, which could be utilized in environmental and biological sciences for the detection of specific chemical species (Wang et al., 2012).

Biological Applications

In the realm of biology and medicine, compounds structurally related to "N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide" have been investigated for their antimicrobial and antitumor activities. Research has highlighted the synthesis of novel compounds with the potential for treating diseases, including cancer, through the inhibition of specific cellular processes or pathogens. For instance, certain synthesized compounds have shown promise in inhibiting the growth of gram-positive and gram-negative bacteria, offering pathways for the development of new antibacterial agents (Abdelhamid et al., 2008).